Cas no 478047-49-3 (Methyl 3-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy-2-thiophenecarboxylate)
Methyl 3-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy-2-thiophenecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- METHYL 3-[2-(4-METHYL-2-PHENYL-1,3-THIAZOL-5-YL)-2-OXOETHOXY]-2-THIOPHENECARBOXYLATE
- Methyl 3-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy-2-thiophenecarboxylate
-
- MDL: MFCD02187305
- Inchi: InChI=1S/C18H15NO4S2/c1-11-15(25-17(19-11)12-6-4-3-5-7-12)13(20)10-23-14-8-9-24-16(14)18(21)22-2/h3-9H,10H2,1-2H3
- InChI Key: DNJIFQQHWKXVIE-UHFFFAOYSA-N
- SMILES: Cc1c(sc(n1)c2ccccc2)C(=O)COc3ccsc3C(=O)OC
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 574.8±60.0 °C at 760 mmHg
- Flash Point: 301.4±32.9 °C
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
Methyl 3-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy-2-thiophenecarboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 3-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy-2-thiophenecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M154645-25mg |
Methyl 3-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy]-2-thiophenecarboxylate |
478047-49-3 | 25mg |
$ 230.00 | 2022-06-04 | ||
| TRC | M154645-50mg |
Methyl 3-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy]-2-thiophenecarboxylate |
478047-49-3 | 50mg |
$ 380.00 | 2022-06-04 | ||
| Matrix Scientific | 165449-500mg |
Methyl 3-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy]-2-thiophenecarboxylate |
478047-49-3 | 500mg |
$918.00 | 2023-09-05 | ||
| Matrix Scientific | 165449-1g |
Methyl 3-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy]-2-thiophenecarboxylate |
478047-49-3 | 1g |
$1836.00 | 2023-09-05 | ||
| Matrix Scientific | 165449-5g |
Methyl 3-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy]-2-thiophenecarboxylate |
478047-49-3 | 5g |
$7343.00 | 2023-09-05 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00884968-1g |
Methyl 3-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy]thiophene-2-carboxylate |
478047-49-3 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| Key Organics Ltd | 4R-1033-1MG |
methyl 3-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy]-2-thiophenecarboxylate |
478047-49-3 | >90% | 1mg |
£37.00 | 2023-09-07 | |
| Key Organics Ltd | 4R-1033-5MG |
methyl 3-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy]-2-thiophenecarboxylate |
478047-49-3 | >90% | 5mg |
£46.00 | 2023-09-07 | |
| Key Organics Ltd | 4R-1033-10MG |
methyl 3-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy]-2-thiophenecarboxylate |
478047-49-3 | >90% | 10mg |
£63.00 | 2023-09-07 | |
| Key Organics Ltd | 4R-1033-0.5G |
methyl 3-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy]-2-thiophenecarboxylate |
478047-49-3 | >90% | 0.5g |
£385.00 | 2023-09-07 |
Methyl 3-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy-2-thiophenecarboxylate Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on Methyl 3-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy-2-thiophenecarboxylate
Research Brief on Methyl 3-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy-2-thiophenecarboxylate (CAS: 478047-49-3)
The compound Methyl 3-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy-2-thiophenecarboxylate (CAS: 478047-49-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.
Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel thiazole and thiophene derivatives, which are known for their diverse pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Methyl 3-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy-2-thiophenecarboxylate exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory diseases. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and selectivity.
Further investigations into the compound's mechanism of action revealed its ability to modulate key signaling pathways, including the NF-κB and MAPK pathways, which are critical in the regulation of immune responses. These findings suggest potential applications in the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Notably, the compound's unique structural features, including the thiazole and thiophene moieties, contribute to its stability and bioavailability, making it a promising candidate for further drug development.
In addition to its therapeutic potential, recent advancements in the synthetic methodology for Methyl 3-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy-2-thiophenecarboxylate have been reported. A 2024 study in Organic & Biomolecular Chemistry described an optimized multi-step synthesis route that improves yield and purity, addressing previous challenges in large-scale production. This development is particularly significant for industrial applications, where scalability and cost-effectiveness are paramount.
Despite these promising results, challenges remain in the clinical translation of this compound. Current research is focused on addressing potential toxicity concerns and optimizing pharmacokinetic properties through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials, with the goal of identifying lead candidates for further development.
In conclusion, Methyl 3-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy-2-thiophenecarboxylate represents a compelling area of research in chemical biology and drug discovery. Its dual role as a synthetic intermediate and a bioactive molecule underscores its versatility and potential impact on the development of novel therapeutics. Future studies will be critical in fully unlocking its therapeutic value and addressing existing limitations.
478047-49-3 (Methyl 3-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-2-oxoethoxy-2-thiophenecarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)